Cas no 296262-16-3 ((5,6-Dimethyl-thieno2,3-dpyrimidin-4-ylsulfanyl)-acetic acid)

• Product Name: (5,6-Dimethyl-thieno2,3-dpyrimidin-4-ylsulfanyl)-acetic acid
• CAS No: 296262-16-3
• MF: C₁₀H₁₀N₂O₂S₂
• MW: 254.328599452972
• MDL: MFCD00449576
• CID: 249221
• PubChem ID: 716402
• Update Time: 2025-05-19

(5,6-Dimethyl-thieno2,3-dpyrimidin-4-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio]-
• (5,6-Dimethyl-thieno[2,3- d ]pyrimidin-4-ylsulfanyl)-acetic acid
• [(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)thio]acetic acid
• 2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetic acid
• 2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-ylthio)acetic acid
• 2-(5,6-dimethylthiopheno[3,2-e]pyrimidin-4-ylthio)acetic acid
• AC1LEQL0
• AC1Q2E8Z
• ACMC-209ha1
• CBDivE_011858
• SureCN439342
• TimTec1_001865
• (5,6-dimethyl-thieno[2,3-d ]pyrimidin-4-ylsulfanyl)-acetic acid
• Z31205713
• VSOXJMQZOPRPGI-UHFFFAOYSA-N
• (5,6-Dimethyl-thieno[2,3-d]pyrimidin-4-ylsulfanyl)-acetic acid
• AB00076672-01
• AKOS000267321
• SCHEMBL439342
• 2-((5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)thio)aceticacid
• (5,6-Dimethylthieno[2,3-d]pyrimidin-4-ylsulfanyl)acetic acid
• HMS1539E17
• CS-0307664
• EU-0001426
• SR-01000399439-1
• 2-((5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)thio)acetic acid
• DTXSID30352009
• 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetic acid
• BDBM50154370
• Acetic acid, 2-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio]-
• EN300-04447
• PD128279
• MFCD00449576
• CCG-103886
• BB 0219332
• Cambridge id 5249016
• NS-03840
• 296262-16-3
• WLA26216
• CHEMBL1689356
• BRD-K06412143-001-01-2
• SR-01000399439
• (5,6-Dimethyl-thieno2,3-dpyrimidin-4-ylsulfanyl)-acetic acid

• MDL： MFCD00449576
• Inchi： 1S/C10H10N2O2S2/c1-5-6(2)16-10-8(5)9(11-4-12-10)15-3-7(13)14/h4H,3H2,1-2H3,(H,13,14)
• InChI Key： VSOXJMQZOPRPGI-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=CN=2)SCC(=O)O)C(C)=C1C

Computed Properties

• Exact Mass: 254.01800
• Monoisotopic Mass: 254.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: 215-217 °CEnamineEN300-04447
• Boiling Point: 476.0±45.0 °C at 760 mmHg
• Flash Point: 241.7±28.7 °C
• PSA: 116.62000
• LogP: 2.48480
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(5,6-Dimethyl-thieno2,3-dpyrimidin-4-ylsulfanyl)-acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5,6-Dimethyl-thieno2,3-dpyrimidin-4-ylsulfanyl)-acetic acid

Introduction to (5,6-Dimethyl-thieno2,3-dpyrimidin-4-ylsulfanyl)-acetic Acid (CAS No. 296262-16-3)

(5,6-Dimethyl-thieno2,3-dpyrimidin-4-ylsulfanyl)-acetic acid is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 296262-16-3, represents a unique blend of heterocyclic aromatic systems and functional groups that make it a promising candidate for various biological applications.

The molecular framework of this compound consists of a thiophene ring fused with a pyrimidine moiety, both of which are critical components in the design of bioactive molecules. The presence of two methyl groups at the 5 and 6 positions of the thiophene ring enhances its stability and reactivity, making it an ideal scaffold for further chemical modifications. Additionally, the sulfanyl group at the 4-position introduces a polar character to the molecule, which can influence its solubility and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The combination of thiophene and pyrimidine in (5,6-Dimethyl-thieno2,3-dpyrimidin-4-ylsulfanyl)-acetic acid aligns well with this trend, as these motifs are known to exhibit a wide range of biological activities. For instance, derivatives of thiophene-pyrimidine hybrids have shown promise in the treatment of infectious diseases, inflammation, and even certain types of cancer.

The sulfanyl group in this compound also plays a crucial role in its pharmacological properties. Sulfanyl-containing compounds are often recognized for their ability to modulate enzyme activity and cellular signaling pathways. This makes ((5,6-Dimethyl-thieno2,3-dpyrimidin-4-ylsulfanyl)-acetic acid a valuable tool for researchers looking to develop drugs that target specific enzymatic or metabolic processes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural features present in its molecular design provide multiple points for chemical intervention, allowing researchers to systematically modify its properties to optimize biological activity. This flexibility is particularly important in the early stages of drug development, where initial hits need to be refined into potent and selective therapeutic agents.

Recent studies have highlighted the importance of thiophene-pyrimidine hybrids in medicinal chemistry. These compounds have been shown to exhibit inhibitory effects on various enzymes and receptors involved in disease pathogenesis. For example, certain derivatives have demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Similarly, others have shown antiviral activity by interfering with viral replication mechanisms.

The acetic acid moiety at one end of the molecule provides another avenue for functionalization. Acetic acid derivatives are well-known for their role as intermediates in the synthesis of more complex molecules. By incorporating this group into (5,6-Dimethyl-thieno2,3-dpyrimidin-4-ylsulfanyl)-acetic acid, researchers can explore further modifications that may enhance its pharmacological profile.

In conclusion, ((5,6-Dimethyl-thieno2,3-dpyrimidin-4-ylsulfanyl)-acetic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like thiophene-pyrimidine hybrids, compounds such as this one are likely to play an increasingly important role in drug discovery and development.